Cas no 100388-15-6 (Pentyl 5-bromo-2-hydroxybenzoate)
100388-15-6 structure
Product Name:Pentyl 5-bromo-2-hydroxybenzoate
CAS No:100388-15-6
MF:C12H15BrO3
MW:287.149703264236
CID:1030543
PubChem ID:44829100
Update Time:2025-04-20
Pentyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Pentyl 5-bromo-2-hydroxybenzoate
- 5-bromo-2-hydroxybenzoic acid pentyl ester
- AK133824
- CTK8E1956
- KB-145678
- pentyl 5-bromanyl-2-oxidanyl-benzoate
- SBB068211
- DTXSID30661183
- Pentyl5-bromo-2-hydroxybenzoate
- 100388-15-6
- DB-058424
- AKOS015843152
- A800189
-
- Inchi: 1S/C12H15BrO3/c1-2-3-4-7-16-12(15)10-8-9(13)5-6-11(10)14/h5-6,8,14H,2-4,7H2,1H3
- InChI Key: ICTVJEPRLSQFEE-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)C(=O)OCCCCC)O
Computed Properties
- Exact Mass: 286.02045
- Monoisotopic Mass: 286.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Pentyl 5-bromo-2-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A980096-1g |
Pentyl 5-bromo-2-hydroxybenzoate |
100388-15-6 | 95+% | 1g |
$180.0 | 2024-08-02 |
Pentyl 5-bromo-2-hydroxybenzoate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
100388-15-6 (Pentyl 5-bromo-2-hydroxybenzoate) Related Products
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- 37640-74-7(Propyl 5-bromo-2-hydroxybenzoate)
- 1131587-64-8(Isopropyl 5-bromo-2-hydroxybenzoate)
- 100126-05-4(Butyl 5-bromo-2-hydroxybenzoate)
- 773134-60-4(Ethyl 5-bromo-2-methoxybenzoate)
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- 1131587-74-0(Cyclohexyl 5-bromo-2-hydroxybenzoate)
- 1131587-68-2((Tetrahydrofuran-2-yl)methyl 5-bromo-2-hydroxybenzoate)
- 220340-67-0(Allyl 5-bromo-2-hydroxybenzoate)
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